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Compound of Interest

Compound Name: Butyl 4-methylbenzenesulfonate

Cat. No.: B1265389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyl 4-methylbenzenesulfonate, a

versatile reagent in organic synthesis, particularly relevant to drug development and materials

science. This document outlines its chemical properties, detailed synthesis and purification

protocols, and key chemical transformations.

Core Molecular and Physical Properties
Butyl 4-methylbenzenesulfonate, also known as butyl tosylate, is the ester of butanol and 4-

methylbenzenesulfonic acid. It is a stable and effective alkylating agent due to the excellent

leaving group nature of the tosylate anion.

Property Value Citation(s)

Molecular Formula C₁₁H₁₆O₃S [1]

Molecular Weight 228.31 g/mol [1]

CAS Number 778-28-9 [2]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 170-172 °C at 10 mmHg [3][4]

Density 1.12 g/mL [4]
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Synthesis of Butyl 4-methylbenzenesulfonate
The most common and efficient synthesis of Butyl 4-methylbenzenesulfonate involves the

reaction of p-toluenesulfonyl chloride with n-butanol. This reaction, a classic example of

tosylation, proceeds via a nucleophilic attack of the alcohol's oxygen on the sulfur atom of the

sulfonyl chloride.[3]

Experimental Protocol: Synthesis
Materials:

p-Toluenesulfonyl chloride

n-Butanol

Pyridine (or another suitable base like triethylamine)

Diethyl ether (or other suitable extraction solvent)

5 N Sodium hydroxide solution

Anhydrous potassium carbonate

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer and a dropping funnel, dissolve

p-toluenesulfonyl chloride in a suitable solvent such as diethyl ether.

Cool the flask in an ice bath to below 15°C.[5]

Slowly add a solution of n-butanol and pyridine (acting as a base to neutralize the HCl

byproduct) to the stirred solution of p-toluenesulfonyl chloride. Maintain the temperature

below 15°C throughout the addition.[3][5]

After the addition is complete, continue stirring the reaction mixture for several hours at room

temperature to ensure the reaction goes to completion.[5]

Work-up:
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Separate the oily layer from the aqueous layer.

Add petroleum ether or benzene to the oily layer to facilitate separation and wash it

thoroughly with a 10% sodium hydroxide solution.[5]

Dry the organic layer over anhydrous potassium carbonate.[5]

Filter the solution to remove the drying agent.

Remove the solvent by distillation. This can be conveniently done by adding the solution

from a separatory funnel to a Claisen flask heated on a steam bath.[5]

p-Toluenesulfonyl Chloride
+

n-Butanol
+

Pyridine

Reaction Mixture
(Stirring, <15°C)

Addition Work-up
(Separation, Washing, Drying)

After several hours Solvent EvaporationDried organic layer Crude Butyl
4-methylbenzenesulfonate
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Synthesis Workflow for Butyl 4-methylbenzenesulfonate.

Purification
The crude Butyl 4-methylbenzenesulfonate is typically purified by vacuum distillation to yield

a high-purity product.[3]

Experimental Protocol: Vacuum Distillation
Apparatus:

Claisen flask

Vacuum source (vacuum pump or water aspirator)

Heating mantle

Condenser
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Receiving flask

Procedure:

Assemble the vacuum distillation apparatus. Ensure all ground glass joints are properly

greased to maintain a good seal.

Transfer the crude Butyl 4-methylbenzenesulfonate to the Claisen flask.

Begin reducing the pressure inside the apparatus using the vacuum source.[6]

Once a stable low pressure is achieved, begin heating the Claisen flask.[6]

Collect the fraction that distills at 170-171°C under a pressure of 10 mmHg. A forerun may be

collected at a lower temperature.[5]

After the distillation is complete, allow the apparatus to cool to room temperature before

slowly reintroducing air into the system.[6]

Crude Butyl
4-methylbenzenesulfonate

Vacuum Distillation
(170-171°C @ 10 mmHg)

Pure Butyl
4-methylbenzenesulfonate

Collect main fraction

Forerun (discarded)
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Purification Workflow for Butyl 4-methylbenzenesulfonate.

Chemical Reactions and Mechanisms
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Butyl 4-methylbenzenesulfonate is an excellent substrate for bimolecular nucleophilic

substitution (Sₙ2) reactions. The tosylate group is a highly effective leaving group, facilitating

the attack of a wide range of nucleophiles on the butyl chain.

Sₙ2 Reaction with Amines
A common application in drug development is the reaction of tosylates with amines to form

substituted amines. The reaction proceeds via a backside attack of the amine nucleophile on

the carbon atom attached to the tosylate group, leading to an inversion of stereochemistry if the

carbon is a chiral center.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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